Cas no 23928-55-4 (1-Chloro-6-fluorophthalazine)

• Product Name: 1-Chloro-6-fluorophthalazine
• CAS No: 23928-55-4
• MF: C₈H₄ClFN₂
• MW: 182.5822
• MDL: MFCD18432630
• CID: 2093123
• Update Time: 2025-09-28

1-Chloro-6-fluorophthalazine Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-6-fluorophthalazine
• 1-CHLORO-6-FLUORO-PHTHALAZINE
• AK157523
• 9792AH
• FCH1148367
• AX8291599

• MDL： MFCD18432630
• Inchi： 1S/C8H4ClFN2/c9-8-7-2-1-6(10)3-5(7)4-11-12-8/h1-4H
• InChI Key： ODDLPFXBEOYEKL-UHFFFAOYSA-N
• SMILES： ClC1=C2C([H])=C([H])C(=C([H])C2=C([H])N=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Topological Polar Surface Area: 25.8

1-Chloro-6-fluorophthalazine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 1-Chloro-6-fluorophthalazine

Introduction to 1-Chloro-6-fluorophthalazine (CAS No. 23928-55-4)

1-Chloro-6-fluorophthalazine, with the CAS number 23928-55-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound belongs to the class of phthalazines, which are nitrogen-containing heterocyclic compounds known for their diverse biological activities and chemical reactivity.

The molecular structure of 1-Chloro-6-fluorophthalazine consists of a phthalazine core with a chlorine atom at the 1-position and a fluorine atom at the 6-position. This specific substitution pattern imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both fundamental research and practical applications. The presence of the chlorine and fluorine atoms enhances the compound's reactivity and solubility, which are crucial factors in its potential use as a building block in synthetic chemistry.

In the realm of pharmaceutical research, 1-Chloro-6-fluorophthalazine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 1-Chloro-6-fluorophthalazine exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that further optimization of these derivatives could lead to the development of novel anticancer agents.

Beyond its pharmaceutical applications, 1-Chloro-6-fluorophthalazine has also been investigated for its potential use in materials science. The unique electronic properties of phthalazines make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A study published in Advanced Materials in 2020 demonstrated that 1-Chloro-6-fluorophthalazine-based materials exhibited excellent charge transport properties and stability, making them promising candidates for next-generation electronic devices.

The synthesis of 1-Chloro-6-fluorophthalazine typically involves multi-step processes, including halogenation reactions and cyclization steps. One common synthetic route involves the reaction of 4-chlorobenzonitrile with 2,3-difluoropyridine followed by cyclization under appropriate conditions. This synthetic pathway has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In terms of safety and handling, while detailed toxicological data on 1-Chloro-6-fluorophthalazine is limited, it is generally recommended to handle this compound with standard laboratory precautions to minimize exposure. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling. Additionally, storage should be in a cool, dry place away from incompatible materials.

The future prospects for 1-Chloro-6-fluorophthalazine are promising. Ongoing research is focused on exploring its potential as a therapeutic agent and as a material for advanced electronic devices. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully realize the potential of this versatile compound. As new derivatives and applications continue to be discovered, 1-Chloro-6-fluorophthalazine is likely to play an increasingly important role in both academic research and industrial applications.